2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18BrNO4S2/c18-13-3-5-15(6-4-13)23-11-17(20)19(10-16-2-1-8-24-16)14-7-9-25(21,22)12-14/h1-6,8,14H,7,9-12H2
• InChI Key: YJPOEMNAPRQTSV-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)COC3=CC=C(C=C3)Br
• Molecular Formula: C17H18BrNO4S2
• Molecular Weight: 444.4 g/mol

Description

2-(4-bromophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C17H18BrNO4S2 and its molecular weight is 444.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Research has been conducted on the synthesis of derivatives through esterification, hydrazination, and cyclization processes, leading to compounds with evaluated antibacterial and antifungal activities (Fuloria, Fuloria, & Gupta, 2014).

Pharmacological Assessments

Novel acetamide derivatives have been synthesized and assessed for their cytotoxic, anti-inflammatory, analgesic, and antipyretic properties. These studies have identified compounds with activities comparable to standard drugs, highlighting the potential therapeutic applications of these compounds (Rani, Pal, Hegde, & Hashim, 2016).

Anticancer and Anti-Inflammatory Activities

A focus has been placed on developing chemical entities with potential anticancer and anti-inflammatory activities. The synthesis of 2-(substituted phenoxy) acetamide derivatives and their evaluation against various cancer cell lines and inflammation models have been documented, with certain compounds showing promising results (Rani, Pal, Hegde, & Hashim, 2014).

Radical Scavenging and Antioxidant Properties

Investigations into the free radical scavenging activity and antioxidant mechanisms of derivatives have been carried out, providing insights into their potential as natural antioxidants for food and pharmaceutical applications (Boudebbous, Hamdouni, Boulebd, Zemamouche, Boudjada, & Debache, 2021).